2-chloro-4,5-difluoro-N-8-quinolinylbenzamide
Overview
Description
2-chloro-4,5-difluoro-N-8-quinolinylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical properties that make it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of 2-chloro-4,5-difluoro-N-8-quinolinylbenzamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes or proteins that are essential for the growth and proliferation of cancer cells or infectious agents.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-4,5-difluoro-N-8-quinolinylbenzamide have been extensively studied in vitro and in vivo. This compound has been found to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It has also been shown to inhibit the growth and replication of bacteria and viruses.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-chloro-4,5-difluoro-N-8-quinolinylbenzamide in lab experiments is its high potency and selectivity towards cancer cells and infectious agents. However, one of the limitations of using this compound is its potential toxicity and side effects, which require careful monitoring and evaluation.
Future Directions
There are several future directions for research on 2-chloro-4,5-difluoro-N-8-quinolinylbenzamide. Some of the potential areas of investigation include:
1. Development of new synthetic methods for the production of this compound with improved yields and purity.
2. Evaluation of the efficacy and safety of this compound in preclinical and clinical studies for the treatment of various diseases.
3. Investigation of the mechanism of action of this compound to gain a better understanding of its biochemical and physiological effects.
4. Development of new drug delivery systems for the targeted delivery of this compound to specific cells or tissues.
5. Exploration of the potential applications of this compound in other fields, such as materials science and catalysis.
In conclusion, 2-chloro-4,5-difluoro-N-8-quinolinylbenzamide is a promising chemical compound that has the potential to revolutionize the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and evaluate its efficacy and safety in clinical settings.
Scientific Research Applications
2-chloro-4,5-difluoro-N-8-quinolinylbenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising activity against a wide range of diseases, including cancer, bacterial infections, and viral infections.
properties
IUPAC Name |
2-chloro-4,5-difluoro-N-quinolin-8-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClF2N2O/c17-11-8-13(19)12(18)7-10(11)16(22)21-14-5-1-3-9-4-2-6-20-15(9)14/h1-8H,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKACAMAXTXJRRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NC(=O)C3=CC(=C(C=C3Cl)F)F)N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClF2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49644903 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-Chloro-4,5-difluoro-N-quinolin-8-yl-benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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